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Compound of Interest

Compound Name: Diethyl iminodiacetate

Cat. No.: B1360065

Diethyl Iminodiacetate: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, structure,
synthesis, and spectral characteristics of diethyl iminodiacetate. All quantitative data is
presented in structured tables for ease of reference, and detailed experimental protocols for its
synthesis are provided. Furthermore, this guide includes visualizations of its synthesis workflow
and its role as a key intermediate in chemical manufacturing.

Chemical Properties and Structure

Diethyl iminodiacetate, with the CAS number 6290-05-7, is an organic compound that serves
as a crucial intermediate in various industrial applications, including the synthesis of
pharmaceuticals and agrochemicals.[1] It is recognized for its role as a chelating agent and a
versatile building block in organic synthesis.[2][3]

Identifiers and Structure
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Identifier Value

IUPAC Name ethyl 2-[(2-ethoxy-2-oxoethyl)amino]acetate[4]

CAS Number 6290-05-7[4]

Molecular Formula CsH1sNO4[4]

Molecular Weight 189.21 g/mol [4]

nChi INChl=1S/C8H15N04/c1-3-12-7(10)5-9-6-
8(11)13-4-2/h9H,3-6H2,1-2H3[4]

InChlKey LIDNMOCAQVXVKY-UHFFFAOYSA-N[4]

SMILES CCOC(=0)CNCC(=0)OCCJ4]

Canonical SMILES

CCOC(=0O)CNCC(=0)OCCl[4]

Physical and Chemical Properties

Property

Value

Physical State

Liquid[4]

Appearance Colorless to light yellow liquid[5]
Boiling Point 208 °C (lit.)
Density 1.056 g/mL at 25 °C (lit.)

Refractive Index

n20/D 1.435 (lit.)

Solubility

Moderately soluble in water.[5] Soluble in polar

organic solvents.[2]

Flash Point

113 °C (235.4 °F) - closed cup

Storage Temperature

Room temperature, in a cool, dark, and dry

place.

Experimental Protocols

Synthesis of Diethyl Iminodiacetate
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Two common methods for the synthesis of diethyl iminodiacetate are detailed below.
Method 1: Synthesis from Iminodiacetic Acid and Thionyl Chloride

This protocol describes the synthesis of diethyl iminodiacetate from iminodiacetic acid using
thionyl chloride as an esterifying agent.

Materials:

Iminodiacetic acid

o Ethanol

e Thionyl chloride

e N,N-dimethylformamide (DMF)

o Methylene chloride

e Agueous 20% sodium carbonate solution
o Water

o Saturated sodium bicarbonate solution
o Ethyl acetate

e Brine

e Magnesium sulfate

Procedure:[6]

o Cool a stirred solution of iminodiacetic acid (7.0 moles) and DMF (1.0 ml) in ethanol (5.25
liters) to 12 °C.

o Slowly add thionyl chloride (17.65 moles) dropwise to the cold solution over a period of 1.5
hours.
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 After the addition is complete, heat the reaction mixture at 60 °C for three hours, followed by
reflux for two hours.

 Allow the mixture to stand at room temperature for approximately 16 hours.

« Distill the mixture under reduced pressure to remove the majority of the ethanol, leaving a
liquid residue.

e Dissolve the residue in methylene chloride (4.0 liters) and extract it with an aqueous 20%
sodium carbonate solution (3.5 liters).

e Back-wash the aqueous extract with methylene chloride (1.0 liter).

o Combine the organic phases, wash with water (1.0 liter), and evaporate the solvent under
reduced pressure to yield a liquid.

 Purify the liquid by distillation under reduced pressure to obtain diethyl iminodiacetate.
Method 2: Synthesis from Iminodiacetic Acid and Sulfuric Acid

This alternative method utilizes sulfuric acid as a catalyst for the esterification.

Materials:

» Iminodiacetic acid

o Ethanol (or other suitable alcohol)

e Concentrated Sulfuric Acid (H2S0Oa4)

Procedure:[7]

 In a round-bottom flask, combine iminodiacetic acid (15.0 g, 0.11 mol) and the chosen
alcohol (120 mL).

o Carefully add concentrated sulfuric acid (7.5 mL) to the mixture.

o Heat the reaction mixture to reflux and maintain for 12 hours.
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 After cooling, the product can be isolated and purified using standard workup procedures,
such as neutralization, extraction, and distillation.

Spectroscopic Data

The structural confirmation of diethyl iminodiacetate is typically achieved through a
combination of NMR, IR, and mass spectrometry.

Nuclear Magnetic Resonance (NMR) Spectroscopy

IH NMR (Proton NMR)[8]

Chemical Shift e . .
Multiplicity Integration Assignment

(ppm)

~4.15 Quartet 4H -O-CH2-CHs

~3.45 Singlet 4H -NH-CH2-COO-

~2.50 Singlet 1H NH

~1.25 Triplet 6H -O-CHz2-CHs

13C NMR (Carbon NMR)

Chemical Shift (ppm) Assignment

~172 C=0 (Ester carbonyl)
~61 -O-CH2-CHs

~50 -NH-CH2-COO-

~14 -O-CH2-CHs

Infrared (IR) Spectroscopy|[4]
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Wavenumber (cm~?) Intensity Assignment

~3350 Medium, Broad N-H Stretch

~2980, 2940 Strong C-H Stretch (Aliphatic)
~1740 Strong C=0 Stretch (Ester)
~1180 Strong C-O Stretch (Ester)

Mass Spectrometry (MS)[11]

mlz Interpretation

189 [M]* (Molecular lon)

116 [M - COOC2Hs]*

88 [CH2=NH-CH2-COOCzHs]*

Role in Synthesis and Logical Workflows

Diethyl iminodiacetate is not known to be directly involved in specific biological signaling
pathways. Its primary significance in the life sciences and chemical industries lies in its role as
a versatile synthetic intermediate.

Role as a Synthetic Intermediate

Diethyl iminodiacetate is a key precursor in the synthesis of a variety of more complex
molecules. For example, it is used in the production of the widely used herbicide glyphosate.[9]
It also serves as a building block for synthesizing amino acids, peptides, and metal complexes
for pharmaceutical applications.[3] The imino group can be readily alkylated or acylated, and
the ester groups can be hydrolyzed to the corresponding carboxylic acids, providing multiple
avenues for further chemical modification.
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Role of Diethyl Iminodiacetate as a Synthetic Intermediate

Iminodiacetic Acid

Starting Materials

Further Synthesis

Esterification

Diethyl Iminodiacetate

Esterification

Further Synthesis Further Synthesis

Pharmaceuticals (e.g., Peptides, Chelating Agents)

Final Pro‘

ducts
A

Agrochemicals (e.g., Glyphosate)

Other Chemicals (e.g., lon Exchange Resins)
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Experimental Workflow for Diethyl Iminodiacetate Synthesis

Esterification of
Iminodiacetic Acid with Ethanol

:

Neutralization and
Aqueous Extraction

:

Drying of Organic Phase
(e.g., with MgSO4)

:

Solvent Removal
(Rotary Evaporation)

:

Vacuum Distillation

Pure Diethyl
Iminodiacetate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Diethyl iminodiacetate chemical properties and
structure]. BenchChem, [2025]. [Online PDF]. Available at:
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and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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